[1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate

• IUPAC Name: [1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate
• InChI: InChI=1S/C20H14ClF6N3O3/c1-30-17(33-14-4-2-3-11(9-14)19(22,23)24)15(16(29-30)20(25,26)27)10-32-18(31)28-13-7-5-12(21)6-8-13/h2-9H,10H2,1H3,(H,28,31)
• InChI Key: QUNYSFSKEJWCDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)COC(=O)NC2=CC=C(C=C2)Cl)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H14ClF6N3O3
• Molecular Weight: 493.8 g/mol

Description

“[1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate” is a complex organic compound. It contains a trifluoromethyl group, which is a functional group that has the formula -CF3. The compound also contains a pyrazol group, which is a class of organic compounds with the formula C3H3N2H.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrazol group, a trifluoromethyl group, and a phenoxy group. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Heterocyclic Compounds Synthesis

The chemistry of heterocyclic compounds, such as pyrazoles, is a vital area of study. Gomaa and Ali (2020) reviewed the synthesis and applications of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones, highlighting their use as building blocks for various heterocyclic compounds including pyrazolo-imidazoles and spiropyridines. This work underscores the potential of pyrazole derivatives in synthesizing a wide range of heterocyclic compounds with potential applications in medicinal chemistry and material science Gomaa & Ali, 2020.

Anti-inflammatory and Antibacterial Agents

Trifluoromethylpyrazoles have garnered attention for their anti-inflammatory and antibacterial properties. Kaur, Kumar, and Gupta (2015) discussed the significance of the trifluoromethyl group, particularly on the 3- or 5-position of the pyrazole nucleus, in influencing the activity profile of compounds. Their review highlights the importance of trifluoromethylpyrazoles in developing novel anti-inflammatory and antibacterial agents, indicating the potential biomedical applications of such compounds Kaur, Kumar, & Gupta, 2015.

Environmental Impact and Degradation

The environmental occurrence and degradation of chlorophenol compounds, which may share structural similarities with the query compound, have been extensively studied. For example, Bedoux et al. (2012) reviewed the toxicity, occurrence, and degradation of triclosan and its by-products in the environment. They highlighted its widespread use and persistence in the environment, indicating the importance of understanding the environmental impact and degradation pathways of chlorinated compounds Bedoux et al., 2012.

Chemosensors Development

Roy (2021) reviewed the development of chemosensors based on 4-methyl-2,6-diformylphenol, demonstrating how such compounds can be used to detect metal ions and other analytes. This highlights the application potential of similar compounds in developing sensors for environmental monitoring and analytical chemistry Roy, 2021.